2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid

• IUPAC Name: 2-[4-[[4-(carboxymethylsulfanyl)phenyl]methyl]phenyl]sulfanylacetic acid
• InChI: InChI=1S/C17H16O4S2/c18-16(19)10-22-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)23-11-17(20)21/h1-8H,9-11H2,(H,18,19)(H,20,21)
• InChI Key: ZAQPFFUYXYQCFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)SCC(=O)O)SCC(=O)O
• Molecular Formula: C17H16O4S2
• Molecular Weight: 348.4 g/mol

Description

2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid, also known as MPDTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPDTA is a dithiol-containing ligand that has been used as a chelating agent in metal complexation, catalysis, and as a precursor to other compounds.

Mechanism of Action

The mechanism of action of 2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid is primarily based on its ability to coordinate with metal ions. The dithiol-containing ligand forms a stable complex with metal ions, resulting in a change in the metal's electronic properties. The resulting metal complex can then be used in various applications, including catalysis and electrochemistry.
Biochemical and Physiological Effects:
This compound has also been studied for its potential biochemical and physiological effects. The dithiol-containing ligand has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases. This compound has also been studied for its potential to bind to proteins, which may have implications in drug discovery and development.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid in lab experiments is its ability to form stable metal complexes. The resulting metal complexes can be used in various applications, including catalysis and electrochemistry. However, the use of this compound may also have limitations, including its potential toxicity and the need for careful handling due to its reactive nature.

Future Directions

There are several future directions for the study of 2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid. One potential direction is the development of new metal complexes with unique properties. The resulting metal complexes can be used in various applications, including catalysis, electrochemistry, and as sensors. Another potential direction is the study of the biochemical and physiological effects of this compound, which may have implications in the treatment of various diseases. Additionally, the study of this compound's potential to bind to proteins may have implications in drug discovery and development.

Synthesis Methods

The synthesis of 2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid involves the reaction of 4,4'-dithiodibenzoic acid with glyoxylic acid in the presence of a base. The reaction proceeds through a condensation reaction, resulting in the formation of this compound as a white solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

2,2'-[methylenebis(4,1-phenylenethio)]diacetic acid has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of metal complexation. This compound has been used as a chelating agent for various metals, including copper, zinc, and iron. The resulting metal complexes have been studied for their potential applications in catalysis, electrochemistry, and as sensors.